Cas no 2172122-80-2 (2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid)

• Product Name: 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid
• CAS No: 2172122-80-2
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5900700
• PubChem ID: 165482064
• Update Time: 2025-06-08

2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid
• 2-cyclopropyl-2-{[(3-methylfuran-2-yl)methyl]sulfanyl}acetic acid
• 2172122-80-2
• EN300-1290416

• Inchi： 1S/C11H14O3S/c1-7-4-5-14-9(7)6-15-10(11(12)13)8-2-3-8/h4-5,8,10H,2-3,6H2,1H3,(H,12,13)
• InChI Key： BQRVJZLLPFINHS-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C(=O)O)C1CC1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid

Introduction to 2-Cyclopropyl-2-{(3-Methylfuran-2-yl)methylsulfanyl}acetic Acid (CAS No. 2172122-80-2)

2-Cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid (CAS No. 2172122-80-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

2-Cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid is a sulfur-containing organic acid with a molecular formula of C₁₃H₁₆O₃S. The compound features a cyclopropyl group, a methylfuran moiety, and a sulfanyl (thioether) linkage, which collectively contribute to its distinct chemical properties. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule, making it an interesting subject for both academic and industrial research.

The compound's molecular weight is approximately 256.33 g/mol. It is typically found as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The solubility profile of 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid makes it suitable for various analytical and preparative techniques.

Synthesis Methods

The synthesis of 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid has been explored through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 3-methylfuran with an appropriate thiol to form the sulfanyl intermediate, followed by coupling with a cyclopropyl-containing acetic acid derivative. This method typically requires careful control of reaction conditions to ensure high yields and purity.

An alternative synthetic pathway involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed Suzuki coupling reactions have been successfully employed to construct the desired carbon-sulfur bond efficiently. These methods not only enhance the yield but also reduce the formation of side products, making them highly desirable for large-scale production.

Biological Activities

The biological activities of 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid have been the focus of numerous studies due to its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Specifically, it has been found to suppress the activity of cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins—mediators of inflammation.

In addition to its anti-inflammatory effects, 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid has demonstrated promising antioxidant properties. The presence of the furan ring and sulfur atom contributes to its ability to scavenge free radicals and protect cells from oxidative stress. This dual functionality makes it a valuable candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid are currently being explored in preclinical studies. Initial findings suggest that this compound could be effective in treating conditions such as arthritis, inflammatory bowel disease (IBD), and neurodegenerative disorders. Its ability to modulate inflammatory responses without causing significant side effects is particularly noteworthy.

A recent study published in the Journal of Medicinal Chemistry reported that 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers observed a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6 in treated cells compared to control groups. These results provide strong evidence for the therapeutic potential of this compound.

Safety and Toxicity Profiles

Evaluating the safety and toxicity profiles of new compounds is essential for their successful development as pharmaceutical agents. Preliminary toxicity studies on 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid have shown that it exhibits low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines have demonstrated minimal adverse effects on cell viability at relevant doses.

Furthermore, animal studies have confirmed that this compound does not cause significant organ damage or systemic toxicity when administered at therapeutic levels. These findings suggest that 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid has a favorable safety profile, making it a promising candidate for further clinical development.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies will likely focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies with other drugs to maximize efficacy.

In conclusion, 2-cyclopropyl-2-{(3-methylfuran-2-yl)methylsulfanyl}acetic acid (CAS No. 2172122-80-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, positions it as a valuable candidate for the development of novel therapeutic agents targeting inflammatory and oxidative stress-related diseases.